4-amino-N5-[(2,5-dimethoxyphenyl)methyl]-N3-ethyl-1,2-thiazole-3,5-dicarboxamide

• IUPAC Name: 4-amino-5-N-[(2,5-dimethoxyphenyl)methyl]-3-N-ethyl-1,2-thiazole-3,5-dicarboxamide
• InChI: InChI=1S/C16H20N4O4S/c1-4-18-15(21)13-12(17)14(25-20-13)16(22)19-8-9-7-10(23-2)5-6-11(9)24-3/h5-7H,4,8,17H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key: KPTLHNFCNXZGQX-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=NSC(=C1N)C(=O)NCC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C16H20N4O4S
• Molecular Weight: 364.4 g/mol

Description

The compound “4-amino-N5-[(2,5-dimethoxyphenyl)methyl]-N3-ethyl-1,2-thiazole-3,5-dicarboxamide” is a complex organic molecule. It contains an amino group (-NH2), a thiazole ring (a five-membered ring containing nitrogen and sulfur), and a carboxamide group (a carboxylic acid derivative where the -OH is replaced by an -NH2). The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole ring, the introduction of the amino group, and the formation of the carboxamide group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, which is aromatic, would contribute to the compound’s stability. The amino and carboxamide groups could participate in hydrogen bonding, influencing the compound’s solubility and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amino group could act as a base or nucleophile in reactions, while the carboxamide group could be involved in acid-base reactions. The thiazole ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and the ability to form hydrogen bonds could make the compound soluble in polar solvents.

Future Directions

The compound could be of interest in various fields, such as medicinal chemistry, due to the presence of functional groups that are common in biologically active compounds. Future research could explore its potential biological activities and develop methods for its synthesis.